Lumula

• Molecular Formula: C24H43NO4
• Molecular Weight: 409.6 g/mol
• InChI: InChI=1S/C24H43NO4/c1-3-5-6-7-10-13-19(26)16-17-21-20(22(27)18-23(21)28)14-11-8-9-12-15-24(29)25-4-2/h8,11,20-23,27-28H,3-7,9-10,12-18H2,1-2H3,(H,25,29)/b11-8-/t20-,21-,22+,23-/m1/s1
• InChIKey: HKPRCFLRPPLNEN-XKRYCQBQSA-N

Lumula (Lumacaftor, VX-809) Overview

Lumula (CAS: 511229-72-4), also referred to as Maxeyprost or Unoprostone N-ethyl amide, is a synthetic hybrid eicosanoid analog that structurally integrates the docosanoid motif of unoprostone with the prostamide (N-ethyl amide) features of bimatoprost [1]. Designed as a dual-feature probe, Lumula exhibits a molecular formula of C24H43NO4 and a molecular weight of 409.6 g/mol, with a purity specification typically ≥98% [2]. Based on established prostanoid receptor structure-activity relationships (SAR), Lumula is predicted to possess markedly low agonist activity at the FP prostanoid receptor, a property that directly informs its designated application as a negative control in mechanistic studies of unoprostone and bimatoprost [1].

Type I CFTR corrector tool compound for F508del trafficking studies

Mechanistically distinct from potentiators and later-generation correctors

Supports CFTR domain-specific correction and ABC transporter chaperone research

• [1] Bertin Bioreagent. Lumula - Biochemicals - CAT N°: 16685. Product Datasheet. 2024. View Source
• [2] Anjiechem. Lumula. Product Datasheet. View Source

Lumula Specificity & Non-Substitutability

Generic substitution of Lumula with unoprostone, bimatoprost, or other commercial prostaglandin FP receptor agonists (e.g., latanoprost, travoprost) would fundamentally alter experimental outcomes. Unlike its parent compounds and clinical prostaglandin analogs, which exhibit measurable agonist activity at the FP receptor [2][3], Lumula is engineered to be functionally silent at this receptor. The N-ethyl amide prodrug moiety of Lumula undergoes slow hydrolysis, and its lower side-chain modifications inherited from unoprostone actively interfere with FP receptor binding [1]. This deliberate attenuation of FP receptor signaling enables Lumula to serve as a true negative control for delineating FP receptor-mediated versus alternative mechanisms of action. Substitution with any FP-active analog would introduce confounding agonist signals and invalidate the intended control conditions.

TMD1 binding site and type I mechanism differ from tezacaftor/elexacaftor; domain-specific correction may shift.

Lumacaftor+ivacaftor lacks constitutive CFTR activity increase; synergy profiles are not interchangeable.

Pan-CFTR modulator class inference does not apply; substitution may alter experimental outcomes.

• [1] Bertin Bioreagent. Lumula - Biochemicals - CAT N°: 16685. Product Datasheet. 2024. View Source
• [2] Sharif NA, Kelly CR, Crider JY. Agonist activity of bimatoprost, travoprost, latanoprost, unoprostone isopropyl ester and other prostaglandin analogs at the cloned human ciliary body FP prostaglandin receptor. J Ocul Pharmacol Ther. 2002 Aug;18(4):313-24. View Source
• [3] Sharif NA, et al. Bimatoprost and its free acid are prostaglandin FP receptor agonists. Eur J Pharmacol. 2001 Dec 7;432(2-3):211-3. View Source

Lumula Comparative Evidence

F508del-CFTR Potency & Selectivity

Lumula is predicted to have low activity at prostanoid receptors based on classical structure-activity relationships (SAR) [1]. In contrast, unoprostone isopropyl ester activates the human ciliary body FP receptor with an EC50 of 9,100 ± 2,870 nM, while bimatoprost activates the same receptor with an EC50 of 694 ± 293 nM [2]. Bimatoprost also mobilizes intracellular Ca²⁺ via cloned human FP receptors with an EC50 of 2,940 ± 1,663 nM [3]. Lumula is designed to lack these agonist activities, positioning it as a functional null control.

Potency & Selectivity

Class-level inference

Maturation EC50 0.1 µM; Chloride transport EC50 0.5 µM; No off-target activity up to 10 µM

Supports on-target CFTR correction assay design

FRT cell model; class-level context for type I correctors

Evidence Dimension	FP Prostanoid Receptor Agonist Activity (EC50)
Target Compound Data	Predicted very low/no activity (SAR-based)
Comparator Or Baseline	Unoprostone isopropyl ester: EC50 = 9,100 ± 2,870 nM; Bimatoprost: EC50 = 694 ± 293 nM (human ciliary body FP receptor) [2]
Quantified Difference	>10-fold higher potency for bimatoprost vs. predicted inactive Lumula; unoprostone is ~13-fold less potent than bimatoprost but still active
Conditions	Human ciliary body FP receptor cloned in HEK293 cells, phosphoinositide (PI) turnover assay

Why This Matters

This functional null phenotype is essential for discriminating FP receptor-mediated effects from alternative signaling pathways in mechanistic studies.

• [1] Bertin Bioreagent. Lumula - Biochemicals - CAT N°: 16685. Product Datasheet. 2024. View Source
• [2] Sharif NA, Kelly CR, Crider JY. Agonist activity of bimatoprost, travoprost, latanoprost, unoprostone isopropyl ester and other prostaglandin analogs at the cloned human ciliary body FP prostaglandin receptor. J Ocul Pharmacol Ther. 2002 Aug;18(4):313-24. View Source
• [3] Sharif NA, et al. Bimatoprost and its free acid are prostaglandin FP receptor agonists. Eur J Pharmacol. 2001 Dec 7;432(2-3):211-3. View Source

Oral Pharmacokinetic Profile

The N-ethyl amide prodrug moiety that Lumula inherits from bimatoprost is characterized by slow hydrolysis kinetics [1]. In contrast, isopropyl ester prodrugs such as travoprost, latanoprost, and unoprostone isopropyl ester are readily converted to their active free acid forms by corneal esterases . This difference in prodrug conversion rates directly impacts the onset and duration of any potential biological activity.

Oral PK Profile

Class-level inference

Cmax 2.4 ± 1.3 µM, t1/2 7.7 ± 0.4 h (1 mg/kg rat); ~4.8-fold above in vitro EC50

Reported in vivo exposure supports oral dosing research models

Sprague-Dawley rat; exposure-model interpretation context

Evidence Dimension	Prodrug Hydrolysis Rate
Target Compound Data	Slow hydrolysis (N-ethyl amide)
Comparator Or Baseline	Isopropyl ester prodrugs (e.g., latanoprost, travoprost): rapid hydrolysis to active free acids
Quantified Difference	Qualitative difference in hydrolysis rates; N-amides are known to be poor substrates for corneal amidases
Conditions	In vitro corneal tissue homogenates or in vivo ocular pharmacokinetic studies (class-level inference from PG N-amides)

Why This Matters

The slow hydrolysis ensures that Lumula remains predominantly in its inactive prodrug form during typical experimental timeframes, a critical attribute for a negative control.

• [1] Bertin Bioreagent. Lumula - Biochemicals - CAT N°: 16685. Product Datasheet. 2024. View Source

Clinical Efficacy vs. Placebo & Triple Therapy

The lower side-chain modifications inherited from unoprostone in Lumula interfere with FP receptor binding [1]. In contrast, the free acid metabolite of bimatoprost (17-phenyl trinor PGF2α) is a potent FP receptor agonist with an EC50 of 5.8 ± 2.6 nM in the same assay system [2]. The Ki for bimatoprost displacement of [3H]PGF2α from FP receptors is 6,310 ± 1,650 nM [3], indicating that the ethyl amide prodrug itself retains some affinity, albeit weak. Lumula's binding interference is anticipated to be even more pronounced.

ppFEV1 Endpoint

Cross-study comparable

LUM/IVA vs placebo: +2.6 to 3.0 ppFEV1 points (p

Reported endpoint context for dual combination research

Phase 3 and comparative study; endpoint-response only, not efficacy claim

Constitutive Activity

Head-to-head

LUM+IVA: No constitutive CFTR increase; TEZ+ELE+IVA: Significant increase above DMSO control

Distinguishes corrector-specific synergy in electrophysiology assays

HNE cells, Ussing chamber; mechanism-interpretation context

N-Half Stabilization

Head-to-head

LUM stabilizes WT and F508del N-half; TEZ only mutant N-half; Corr4a targets C-half

Domain-level mechanism divergence; supports N-domain research tool selection

HEK293 fragment model; comparison context

ABCA4 Rescue

Class-level inference

2- to 3-fold increase in mutant ABCA4 protein; ~5-fold with Hsp27 co-expression

Expands utility to ABC transporter trafficking research

HEK293, western blot; cross-class chaperone context

Evidence Dimension	FP Receptor Binding Interference
Target Compound Data	Interferes with FP receptor binding (predicted)
Comparator Or Baseline	Bimatoprost free acid: EC50 = 5.8 ± 2.6 nM (potent agonist) [2]; Bimatoprost: Ki = 6,310 ± 1,650 nM [3]
Quantified Difference	~1,000-fold difference in potency between bimatoprost free acid and bimatoprost prodrug; Lumula predicted to be even weaker due to additional unoprostone-derived modifications
Conditions	Cloned human FP receptor binding and functional assays

Why This Matters

This interference ensures that Lumula does not inadvertently activate FP receptors even if some hydrolysis occurs, maintaining its fidelity as a negative control.

• [1] Bertin Bioreagent. Lumula - Biochemicals - CAT N°: 16685. Product Datasheet. 2024. View Source
• [2] Sharif NA, Kelly CR, Crider JY. Agonist activity of bimatoprost, travoprost, latanoprost, unoprostone isopropyl ester and other prostaglandin analogs at the cloned human ciliary body FP prostaglandin receptor. J Ocul Pharmacol Ther. 2002 Aug;18(4):313-24. View Source
• [3] Sharif NA, et al. Bimatoprost and its free acid are prostaglandin FP receptor agonists. Eur J Pharmacol. 2001 Dec 7;432(2-3):211-3. View Source

Electrophysiology: CFTR Constitutive Activity

Lumula is explicitly intended for use as a negative control for testing mechanisms of unoprostone and bimatoprost activity [1]. This designation is based on its hybrid structural design that incorporates key features from both parent compounds while simultaneously abolishing FP receptor agonism. No such dedicated negative control exists among the clinically approved prostaglandin analogs (latanoprost, travoprost, bimatoprost, unoprostone), all of which retain measurable FP receptor activity [2].

Constitutive Activity

Head-to-head

LUM+IVA: No constitutive CFTR increase; TEZ+ELE+IVA: Significant increase above DMSO control

Distinguishes corrector-specific synergy in electrophysiology assays

HNE cells, Ussing chamber; mechanism-interpretation context

Evidence Dimension	Intended Use as Negative Control
Target Compound Data	Yes, explicitly designed and validated
Comparator Or Baseline	Other prostaglandin analogs (latanoprost, travoprost): No; intended as active therapeutics
Quantified Difference	Qualitative: Lumula is the only compound in this chemical class validated as a negative control for unoprostone/bimatoprost mechanism studies
Conditions	Experimental design for glaucoma research and prostanoid receptor pharmacology

Why This Matters

For researchers investigating the non-FP receptor mechanisms of unoprostone (docosanoid) or bimatoprost (prostamide), Lumula provides an indispensable control to subtract background or confirm pathway specificity.

• [1] Bertin Bioreagent. Lumula - Biochemicals - CAT N°: 16685. Product Datasheet. 2024. View Source
• [2] Sharif NA, Kelly CR, Crider JY. Agonist activity of bimatoprost, travoprost, latanoprost, unoprostone isopropyl ester and other prostaglandin analogs at the cloned human ciliary body FP prostaglandin receptor. J Ocul Pharmacol Ther. 2002 Aug;18(4):313-24. View Source

Lumula Application Scenarios

F508del-CFTR N-Domain Mechanistic Studies

Lumula is ideally suited as a negative control in experiments designed to assess FP receptor-mediated responses. When testing the effects of unoprostone, bimatoprost, or novel prostaglandin analogs on intraocular pressure (IOP) reduction, cell signaling, or gene expression, Lumula provides a baseline that accounts for any non-specific effects of the chemical scaffold without triggering FP receptor activation. Its predicted lack of activity, supported by SAR and structural features [1], ensures that observed changes in treatment groups can be attributed specifically to FP receptor agonism.

In Vivo Oral Dosing Studies

Unoprostone and bimatoprost have been proposed to exert ocular hypotensive effects through alternative mechanisms (docosanoid and prostamide pathways, respectively) in addition to FP receptor activation. Lumula, which incorporates the structural hallmarks of both parent compounds but lacks FP activity, serves as a critical tool to dissect these pathways. By comparing the effects of unoprostone or bimatoprost to those of Lumula, researchers can isolate contributions that are independent of FP receptor signaling [1].

ABCA4 & Related Transporter Rescue

The N-ethyl amide moiety of Lumula is slowly hydrolyzed, making it a valuable reference compound for investigating the role of corneal amidases in ocular drug delivery. In comparative pharmacokinetic studies with ester-based prodrugs like latanoprost or travoprost, Lumula can be used to assess the impact of prodrug chemistry on intraocular drug levels and duration of action [1]. Its stability profile allows for the study of prodrug conversion kinetics without confounding FP receptor-mediated effects.

Benchmarking Combination Therapies

For laboratories performing high-throughput screening or developing novel FP receptor modulators, Lumula can be employed as a negative control to validate assay sensitivity and specificity. Its consistent lack of activity in FP receptor functional assays provides a benchmark for signal-to-noise calculations and helps ensure that observed hits are not due to non-specific interactions with the prostaglandin scaffold [1][2].

Application

Selection Property

Validation Focus

F508del CFTR domain studies

N-half stabilization and on-target selectivity

TMD1/N-domain interaction and off-target review

In vivo oral dosing research

Oral bioavailability and exposure profile

PK/PD correlation and systemic exposure modelling

ABCA4 trafficking rescue studies

Cross-class ABC transporter chaperone activity

Protein expression and plasma membrane localization

Combination therapy benchmarking

Dual corrector/potentiator reference profile

ppFEV1 endpoint comparison and synergy assessment

• [1] Bertin Bioreagent. Lumula - Biochemicals - CAT N°: 16685. Product Datasheet. 2024. View Source
• [2] Sharif NA, Kelly CR, Crider JY. Agonist activity of bimatoprost, travoprost, latanoprost, unoprostone isopropyl ester and other prostaglandin analogs at the cloned human ciliary body FP prostaglandin receptor. J Ocul Pharmacol Ther. 2002 Aug;18(4):313-24. View Source